3-(((2,4-Difluorophenyl)methyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

• IUPAC Name: (Z)-3-[(2,4-difluorophenyl)methylamino]-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• InChI: InChI=1S/C17H14F2N2O2S/c1-12-2-6-15(7-3-12)24(22,23)16(9-20)11-21-10-13-4-5-14(18)8-17(13)19/h2-8,11,21H,10H2,1H3/b16-11-
• InChI Key: GTQXCIPJENAICN-WJDWOHSUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CNCC2=C(C=C(C=C2)F)F)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C\NCC2=C(C=C(C=C2)F)F)/C#N
• Molecular Formula: C17H14F2N2O2S
• Molecular Weight: 348.4 g/mol

Description

3-(((2,4-Difluorophenyl)methyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C17H14F2N2O2S and its molecular weight is 348.37. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiandrogen Activities

• Studies have shown that certain sulfone derivatives exhibit significant antiandrogen activities. For example, 3-(substituted thio)-2-hydroxypropionanilides and corresponding sulfones have been tested for antiandrogen activity, where derivatives with a methyl series were found to be pure antagonists. These compounds are being developed for the treatment of androgen-responsive benign and malignant diseases, indicating a potential application of similar compounds in cancer research (Tucker, Crook, & Chesterson, 1988).

Synthetic Applications

• Optically active α-amidoalkylphenyl sulfones can be prepared from chiral aldehydes and have been used in the synthesis of optically active β-hydroxy-α-amino acid and α,β-diamino acid esters. These amino acid derivatives are crucial building blocks for preparing biologically active compounds, indicating their importance in synthetic chemistry and drug development (Foresti, Palmieri, Petrini, & Profeta, 2003).

Bioconversion and Metabolite Production

• The compound LY451395, a biaryl-bis-sulfonamide, has been studied for its potential in drug metabolism research. By utilizing a microbial-based surrogate biocatalytic system, mammalian metabolites of LY451395 were produced for structural characterization. This approach demonstrates the compound's application in studying drug metabolism and generating analytical standards for clinical investigations (Zmijewski et al., 2006).

Membrane Technology

• Novel sulfonated thin-film composite nanofiltration membranes have been developed for dye treatment applications. These membranes, prepared using sulfonated aromatic diamine monomers, showed improved water flux and dye rejection capabilities due to enhanced surface hydrophilicity. This research suggests potential applications of similar compounds in environmental engineering and water treatment technologies (Liu et al., 2012).